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Compound of Interest

Compound Name: 7-methyl-1H-indole-5,6-diol

Cat. No.: B15234522 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 7-methyl-1H-indole-5,6-diol, a
derivative of the biologically significant indole-5,6-diol scaffold. Due to the limited availability of

direct experimental data for this specific compound, this document combines reported physical

properties with inferred methodologies for its synthesis and potential biological activities,

drawing upon established knowledge of structurally related indole derivatives. This guide aims

to serve as a foundational resource for researchers interested in the synthesis,

characterization, and evaluation of 7-methyl-1H-indole-5,6-diol for potential applications in

drug discovery and development, particularly in the areas of neuroprotection and antioxidant

therapies.

Chemical Identity and Physical Properties
7-methyl-1H-indole-5,6-diol is an aromatic heterocyclic organic compound. While a specific

CAS (Chemical Abstracts Service) number has not been assigned to this compound in publicly

accessible databases, its fundamental chemical and physical properties can be summarized.[1]
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Property Value Reference

Molecular Formula C₉H₉NO₂ [1]

Molecular Weight 163.17 g/mol [1]

Melting Point 107-109 °C [1]

Boiling Point Not available [1]

Density Not available [1]

InChIKey
YCBKUMJFPOCXEZ-

UHFFFAOYAH
[1]

SMILES
CC1=C(O)C(=CC2=C1NC=C2

)O
[1]

CAS Number Not available [1]

Proposed Synthesis
Currently, there is no published, peer-reviewed synthesis protocol specifically for 7-methyl-1H-
indole-5,6-diol. However, a plausible synthetic route can be proposed based on the synthesis

of analogous indole-diols and standard organic chemistry transformations. The most logical

approach involves the demethylation of a readily available dimethoxy precursor, 5,6-dimethoxy-

7-methyl-1H-indole.

Proposed Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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